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Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229 Get Quote

For researchers and professionals in the field of drug development, ensuring the safe handling

and disposal of chemical compounds is a cornerstone of laboratory safety and environmental

stewardship. Methyl 2-(2-aminophenyl)acetate, a compound utilized in various research

applications, requires meticulous disposal procedures due to its potential hazards. This guide

provides a comprehensive, step-by-step approach to its proper disposal, ensuring compliance

and safety.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle Methyl 2-(2-
aminophenyl)acetate with the appropriate safety measures. The compound is classified as

harmful if swallowed, in contact with skin, or if inhaled, and can cause significant skin and eye

irritation[1].

Personal Protective Equipment (PPE): Always wear the following PPE when handling Methyl
2-(2-aminophenyl)acetate:

Chemical-resistant gloves (e.g., nitrile rubber)

Safety goggles or a face shield

A laboratory coat
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While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes the key hazard information for Methyl 2-(2-aminophenyl)acetate.

Hazard Category GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed[2][3].

Skin Corrosion/Irritation H315 Causes skin irritation[2][3].

Serious Eye Damage/Irritation H319
Causes serious eye irritation[2]

[3].

Acute Toxicity, Inhalation H335
May cause respiratory

irritation[2][3].

Step-by-Step Disposal Protocol
The mandated and primary method for the disposal of Methyl 2-(2-aminophenyl)acetate is

through a licensed and approved hazardous waste disposal facility[1]. Under no circumstances

should this chemical be disposed of down the drain or mixed with regular trash[1].

1. Containerization:

Keep the waste compound in its original, clearly labeled container whenever possible.

If the original container is compromised, transfer the waste to a new, compatible container

that is properly labeled with the chemical name and associated hazards.

Ensure the container is sealed tightly to prevent any leaks or spills[1].

2. Waste Segregation:

Do not mix Methyl 2-(2-aminophenyl)acetate with other chemical waste unless explicitly

authorized by your institution's Environmental Health and Safety (EHS) department.

Incompatible chemicals can lead to dangerous reactions[1].

3. Storage:
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Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

This area should be away from general laboratory traffic and incompatible materials.

4. Professional Disposal:

Arrange for the collection of the chemical waste through your institution's EHS office, which

will coordinate with a licensed hazardous waste disposal company[1]. These services are

equipped to handle and treat hazardous chemicals in compliance with all federal, state, and

local regulations[1].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-(2-aminophenyl)acetate.
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Caption: Disposal workflow for Methyl 2-(2-aminophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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